4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, 97%
Catalog No.
S6639494
CAS No.
1301739-37-6
M.F
C10H10F3NO5S
M. Wt
313.25 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1301739-37-6
Product Name
4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, 97%
IUPAC Name
4-[2-(trifluoromethoxy)ethylsulfamoyl]benzoic acid
Molecular Formula
C10H10F3NO5S
Molecular Weight
313.25 g/mol
InChI
InChI=1S/C10H10F3NO5S/c11-10(12,13)19-6-5-14-20(17,18)8-3-1-7(2-4-8)9(15)16/h1-4,14H,5-6H2,(H,15,16)
InChI Key
IJSBSQIMNYNGHW-UHFFFAOYSA-N
SMILES
C1=CC(=CC=C1C(=O)O)S(=O)(=O)NCCOC(F)(F)F
Canonical SMILES
C1=CC(=CC=C1C(=O)O)S(=O)(=O)NCCOC(F)(F)F
The exact mass of the compound 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, 97% is 313.02317808 g/mol and the complexity rating of the compound is 423. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
1.5
Hydrogen Bond Acceptor Count
9
Hydrogen Bond Donor Count
2
Exact Mass
313.02317808 g/mol
Monoisotopic Mass
313.02317808 g/mol
Heavy Atom Count
20
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